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Compound of Interest

Compound Name: Ultramarine Blue

Cat. No.: B3339061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ultramarine blue (CI 77007) is an inorganic pigment with a rich history, valued for its vibrant,

deep blue hue.[1] Originally derived from the semi-precious stone lapis lazuli, it is now primarily

produced synthetically, ensuring high purity and safety for cosmetic applications.[1] Its unique

color and excellent stability make it a versatile ingredient in a wide range of cosmetic products.

These application notes provide detailed information on the properties, applications, and

formulation protocols for incorporating ultramarine blue into cosmetic formulations.

Physicochemical Properties
Ultramarine blue's performance in a cosmetic formulation is dictated by its physical and

chemical properties. The following tables summarize key quantitative data for cosmetic-grade

ultramarine blue.

Table 1: General Physicochemical Properties
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Property Value Source(s)

INCI Name CI 77007 (Ultramarines) [2][3][4]

Chemical Formula Na₇Al₆Si₆O₂₄S₃ [5]

Appearance Fine blue powder [2][3][4]

Particle Size (typical) 1–15 µm [3]

pH (in aqueous solution) 6.0 - 9.0 [6]

Solubility
Insoluble in water and organic

solvents
[4][6]

Table 2: Stability Profile

Stability Parameter Description Source(s)

Lightfastness
Excellent; resistant to fading

upon light exposure.
[1][3]

Heat Stability

Stable at temperatures up to

350-400°C. At temperatures

above 400°C in the presence

of air, it can decompose and

release sulfur dioxide.

[7][8]

Chemical Stability

Stable under normal ambient

temperatures and in alkaline

conditions. Decomposes in the

presence of strong acids,

liberating hydrogen sulfide

gas.

[7][9]

Table 3: Regulatory Limits for Heavy Metals in Cosmetics (as impurities)
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Heavy Metal US FDA (in color additives)
European Union
(Germany)

Arsenic (As) ≤ 3 ppm ≤ 0.5 ppm

Lead (Pb) ≤ 20 ppm ≤ 2 ppm

Mercury (Hg) ≤ 1 ppm ≤ 0.1 ppm

Antimony (Sb) - ≤ 0.5 ppm

Cadmium (Cd) - ≤ 0.1 ppm

Nickel (Ni) - ≤ 10 ppm

Sources:[10][11][12][13]

Applications in Cosmetic Formulations
Ultramarine blue is utilized in a variety of cosmetic products for both its color and its optical

effects.

Color Cosmetics: It is a popular choice for creating vibrant blue and violet shades in

eyeshadows, eyeliners, and mascaras.[1] It can also be blended with other pigments to

create a wide range of hues.

Color Correction: Due to its blue hue, it is effective at neutralizing yellow and sallow tones in

the skin. It is often incorporated into primers and foundations to achieve a more balanced

and neutral complexion.[1]

Foundations: In foundations, especially for deeper skin tones, ultramarine blue can be used

as a substitute for black iron oxide to create darker shades without imparting a gray or ashy

cast.[1]

Optical Effects: Research has shown that ultramarine blue can enhance the reflectance of

red light, which can help to make the skin appear smoother and more even-toned. This

contributes to a more natural and refined finish in base makeup products.[1]
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The following protocols provide detailed methodologies for incorporating ultramarine blue into

different cosmetic formulations.

Protocol 1: Formulation of a Pressed Powder
Eyeshadow
This protocol outlines the steps for creating a pressed powder eyeshadow featuring

ultramarine blue.

1. Materials and Equipment:

Pigments: Ultramarine Blue (CI 77007), Titanium Dioxide (for lighter shades, optional), Iron

Oxides (for shade variation, optional), Mica (for shimmer, optional).

Fillers/Binders: Talc, Mica, Sericite, Magnesium Stearate, Zinc Stearate.

Liquid Binder: Isopropyl Myristate, Dimethicone, or a proprietary pressing medium.

Equipment: Laboratory scale (accurate to 0.01g), powder blender (e.g., ribbon blender for

larger scale, mortar and pestle for lab scale), sieve, press (manual or hydraulic), 26mm

eyeshadow pans.

2. Procedure:

Premixing Dry Ingredients:

Accurately weigh all dry ingredients (pigments, fillers, and dry binders).

Combine the dry ingredients in the powder blender.

Blend until a homogenous color is achieved. For laboratory-scale batches, triturate the

powders in a mortar and pestle.

Pass the blended powder through a sieve to break up any agglomerates.

Addition of Liquid Binder:
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Slowly add the liquid binder to the powder mixture while blending. In a large-scale blender,

this is typically done via a spray nozzle to ensure even distribution.[14][15] For lab-scale,

add dropwise and mix thoroughly with a spatula or in the mortar and pestle.

The final consistency should be similar to damp sand, able to form clumps when pressed.

Pressing:

Place an empty eyeshadow pan on the base of the press.

Fill the pan with the powder mixture.

Place a pressing tile or ribbon over the powder.

Apply pressure according to the press specifications. The amount of pressure will need to

be optimized based on the formulation to achieve a hard, yet usable, cake.

Release the pressure and carefully remove the pressed eyeshadow.

3. Quality Control:

Pay-off Test: Swipe the pressed powder with a finger or applicator to assess color transfer

and texture.

Drop Test: Drop the pressed powder from a standardized height to evaluate its durability and

resistance to breakage.

Color Matching: Compare the color of the final product to a standard using a

spectrophotometer or visual assessment under controlled lighting.

Protocol 2: Formulation of an Oil-in-Water (O/W) Color-
Correcting Emulsion
This protocol describes the preparation of a color-correcting primer incorporating ultramarine
blue.

1. Materials and Equipment:
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Water Phase: Deionized Water, Glycerin (humectant), Xanthan Gum (thickener),

Preservative.

Oil Phase: Emulsifying Wax, Cetyl Alcohol, Dimethicone, Cyclopentasiloxane, Isopropyl

Myristate.

Pigment Dispersion: Ultramarine Blue (CI 77007), dispersing agent (e.g., lecithin or a

synthetic polymer), a portion of the oil phase.

Equipment: Two beakers, water bath or hot plate with magnetic stirrer, homogenizer (e.g.,

rotor-stator homogenizer), pH meter, viscometer.

2. Procedure:

Pigment Dispersion:

In a separate small beaker, combine the ultramarine blue pigment with the dispersing

agent and a portion of the oil phase.

Mix using a high-shear mixer or by passing through a three-roll mill until the pigment is

fully de-agglomerated and evenly dispersed. The quality of the dispersion can be checked

using a Hegman gauge.[16]

Preparation of Phases:

In one beaker, combine all water phase ingredients except for the preservative. Heat to

75-80°C with gentle stirring until all components are dissolved and uniform.

In a separate beaker, combine all oil phase ingredients. Heat to 75-80°C with stirring until

the waxes are completely melted.

Emulsification:

Slowly add the heated oil phase to the heated water phase with continuous stirring.

Once the addition is complete, homogenize the mixture for 3-5 minutes at high speed.

Cooling and Final Additions:
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Begin cooling the emulsion while stirring gently with a sweep or anchor-type agitator.

When the temperature is below 40°C, add the prepared pigment dispersion and the

preservative.

Continue to stir until the mixture is uniform and has cooled to room temperature.

Final Adjustments:

Check the pH of the final emulsion and adjust if necessary.

Measure the viscosity to ensure it meets the desired specifications.

3. Stability Testing:

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) and in a

cycling temperature chamber (e.g., freeze-thaw cycles) for a predetermined period (e.g., 1-3

months).[17][18]

Evaluation: At regular intervals, evaluate the samples for changes in color, odor, pH,

viscosity, and signs of phase separation (creaming or coalescence).[18]

Light Stability: Expose the product to controlled light sources (e.g., xenon arc lamp) to

assess the lightfastness of the color.[19]

Visualization of Experimental Workflows
The following diagrams illustrate the key stages in the formulation processes described above.

Workflow for Pressed Powder Eyeshadow Formulation

Dry Ingredient Preparation Binder Addition Pressing

Weigh Dry Ingredients
(Pigments, Fillers) Blend Dry Ingredients Sieve Powder Mixture Add Liquid Binder

(Dropwise/Spray)
Mix to Homogenous

'Wet Sand' Consistency Fill Eyeshadow Pan Apply Pressure Demold Final Product qc

Quality Control
(Pay-off, Drop Test)

Click to download full resolution via product page
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Caption: Workflow for Pressed Powder Eyeshadow Formulation.
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Caption: Workflow for O/W Color-Correcting Emulsion.

Safety and Regulatory Considerations
General Safety: Ultramarine blue is considered non-toxic and safe for use in cosmetics.[7]

However, as with any fine powder, inhalation of dust should be avoided during handling.[7]

Skin Sensitization: Ultramarine blue is not expected to be a skin irritant or sensitizer.[7] For

novel formulations, it is recommended to conduct appropriate safety assessments, such as

in vitro skin sensitization assays (e.g., DPRA, KeratinoSens™, h-CLAT), to confirm the

safety of the final product.[20]

Regulatory Status:

USA: The FDA lists ultramarines as color additives exempt from certification and they may

be safely used for coloring externally applied cosmetics, including products for the eye

area.[11] However, their use in lip products is not permitted.[11]

EU: Ultramarines are listed as CI 77007 in Annex IV of the EU Cosmetics Regulation and

are permitted in all cosmetic products without restriction.[10]

Heavy Metals: Cosmetic-grade ultramarine blue must comply with strict limits for heavy

metal impurities as stipulated by regulatory bodies in the region of sale.[10][11][12]

Conclusion
Ultramarine blue is a valuable and versatile pigment in the cosmetic formulator's palette. Its

excellent stability, vibrant color, and beneficial optical properties make it suitable for a wide

array of decorative and complexion-enhancing products. By following detailed formulation and

testing protocols, researchers and scientists can effectively harness the unique attributes of

ultramarine blue to develop innovative and high-performing cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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